1-(3-ethoxybenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine

• IUPAC Name: (3-ethoxyphenyl)-[4-(4-nitro-3-piperidin-1-ylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C24H30N4O4/c1-2-32-21-8-6-7-19(17-21)24(29)27-15-13-25(14-16-27)20-9-10-22(28(30)31)23(18-20)26-11-4-3-5-12-26/h6-10,17-18H,2-5,11-16H2,1H3
• InChI Key: CBFRFRTUWROWMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])N4CCCCC4
• Molecular Formula: C24H30N4O4
• Molecular Weight: 438.5 g/mol

Description

1-(3-ethoxybenzoyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine, commonly known as ENPP, is a synthetic compound belonging to the piperazine family. ENPP has been studied extensively for its potential use in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

ENPP has been studied extensively for its potential use in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, ENPP has been investigated for its potential as a lead compound for the development of novel drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, ENPP has been studied for its potential as a ligand for various receptors, including dopamine receptors and serotonin receptors. In neuroscience, ENPP has been investigated for its potential as a tool for studying the function of the nervous system, including the role of neurotransmitters and receptors.

Mechanism of Action

The mechanism of action of ENPP is complex and involves the modulation of various neurotransmitters and receptors in the nervous system. ENPP has been shown to bind to various receptors, including dopamine receptors and serotonin receptors, and to modulate their activity. ENPP has also been shown to inhibit the reuptake of various neurotransmitters, including dopamine, serotonin, and norepinephrine, leading to increased levels of these neurotransmitters in the synaptic cleft.
Biochemical and Physiological Effects:
ENPP has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter levels and receptor activity in the nervous system. ENPP has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects. ENPP has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

ENPP has several advantages for lab experiments, including its well-established synthesis method, high purity, and low toxicity profile. However, ENPP also has several limitations, including its limited solubility in aqueous solutions and its potential for non-specific binding to other molecules in the experimental system. These limitations must be taken into account when designing experiments using ENPP.

Future Directions

There are several future directions for research on ENPP, including the development of novel drugs based on ENPP, the investigation of its potential as a tool for studying the function of the nervous system, and the exploration of its potential therapeutic effects in various diseases. Further studies are needed to elucidate the mechanism of action of ENPP and to optimize its properties for specific applications.